Cas no 515-25-3 ((2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate)

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate is a chiral pyrrolidine derivative characterized by its stereospecific hydroxy and carboxylate functional groups. The (2S,4R) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. Its zwitterionic structure enhances solubility in polar solvents, facilitating its use in aqueous reaction systems. The compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of peptidomimetics and enzyme inhibitors. Its stability under physiological conditions and compatibility with further functionalization underscore its utility in medicinal chemistry and drug discovery. The rigid pyrrolidine scaffold also contributes to conformational control in target molecules.
(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate structure
515-25-3 structure
Product Name:(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
CAS No:515-25-3
MF:C7H13NO3
MW:159.183022260666
MDL:MFCD00063554
CID:373390
PubChem ID:164642
Update Time:2025-05-28

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidinium,2-carboxy-4-hydroxy-1,1-dimethyl-, inner salt, (2S,4R)-
    • Betonicine
    • 4-Hydroxy-1,1-dimethylpyrrolidinium-2-carboxylate
    • 4-Hydroxy-stachydrine
    • L-4-HYDROXYPROLINE BETAINE
    • trans-4-Hydroxyproline betaine
    • Achillein
    • Achilleine
    • Betonicin
    • DTXSID30965830
    • FBA654632Q
    • EINECS 208-195-6
    • (-)-Betonicine
    • 4-Hydroxyproline betaine
    • UNII-FBA654632Q
    • 4-HYDROXYPROLINE BETAINE, TRANS-
    • FS-6831
    • 2-CARBOXY-4-HYDROXY-1,1-DIMETHYLPYRROLIDINIUM HYDROXIDE, INNER SALT, L-TRANS-
    • trans-4-hydroxy-L-proline betaine
    • NSC 655264
    • 4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
    • NSC-655264
    • Betonicine; L-4-Hydroxyproline betaine
    • (2S,4R)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
    • NSC655264
    • BETONICINE [MI]
    • C08269
    • PYRROLIDINIUM, 2-CARBOXY-4-HYDROXY-1,1-DIMETHYL-, INNER SALT, (2S,4R)-
    • CHEBI:85533
    • (2S,4R)-4-hydroxy-1,1-dimethyl-pyrrolidin-1-ium-2-carboxylic acid
    • MFCD00063554
    • (2S-trans)-2-Carboxylato-4-hydroxy-1,1-dimethylpyrrolidinium
    • SCHEMBL893616
    • PYRROLIDINIUM, 2-CARBOXY-4-HYDROXY-1,1-DIMETHYL-, INNER SALT, (2S-TRANS)-
    • 515-25-3
    • HY-12547
    • CS-0012003
    • NS00043615
    • Betonicin;(2S-trans)-; Achillein;(2S-trans)-; Achillein;Betonicine
    • Q63390490
    • Pyrrolidinium, 2-carboxy-4-hydroxy-1,1-dimethyl-, hydroxide, inner salt, (2S-trans)-
    • AKOS040744484
    • (2s,4r)-4-Hydroxy-1,1-Dimethylpyrrolidinium-2-Carboxylate
    • trans-hydroxyproline betaine
    • (2,4R)-4-hydroxy-1,1-dimethylpyrrolidinium-2-carboxylate
    • E77629
    • 4-Hydroxy-L-prolinebetaine
    • (2R,4S)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
    • MUNWAHDYFVYIKH-RITPCOANSA-N
    • (2R)-4-hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylic acid
    • (2S,4R)-2-carboxy-4-hydroxy-1,1,-dimethylpyrrolidinium inner salt; Achillein
    • (2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
    • MDL： MFCD00063554
    • Inchi： InChI=1S/C7H13NO3/c1-8(2)4-5(9)3-6(8)7(10)11/h5-6,9H,3-4H2,1-2H3/t5-,6+/m1/s1
    • InChI Key： MUNWAHDYFVYIKH-RITPCOANSA-N
    • SMILES： C[N+]1(C)C[C@@H](C[C@H]1C(=O)[O-])O

Computed Properties

  • Exact Mass: 159.09000
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • Density: 1.2013 (rough estimate)
  • Melting Point: 252 °C (decomposition) (ethanol )
  • Boiling Point: 284.67°C (rough estimate)
  • Refractive Index: 1.4760 (estimate)
  • PSA: 60.36000
  • LogP: -2.09530
  • Specific Rotation: D20 -34.2° (c = 1.0)

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Security Information

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A597508-10mg
(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
 515-25-3
10mg
 $ 173.00 2023-04-19
TRC
A597508-50mg
(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
 515-25-3
50mg
 $ 775.00 2023-04-19
TRC
A597508-100mg
(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
 515-25-3
100mg
 $ 1378.00 2023-04-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B89810-25mg
Trans-4-hydroxy-L-proline betaine
 515-25-3 ,
25mg
 ¥3358.0 2023-09-08
abcr
AB165324-20 mg
Betonicine
 515-25-3
20 mg
 €287.50 2023-07-20
TRC
B288345-10mg
(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
 515-25-3
10mg
 $ 173.00 2023-04-18
TRC
B288345-50mg
(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
 515-25-3
50mg
 $ 775.00 2023-04-18
TRC
B288345-100mg
(2S,4R)-4-Hydroxy-1,1-dimethylpyrrolidin-1-ium-2-carboxylate
 515-25-3
100mg
 $ 1378.00 2023-04-18
TRC
B288345-1mg
Betonicine
 515-25-3
1mg
 $ 140.00 2022-06-01
TRC
B288345-2.5mg
Betonicine
 515-25-3
2.5mg
 $ 205.00 2022-06-01

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